Cas no 69891-38-9 (N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine)

• Product Name: N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine
• CAS No: 69891-38-9
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• MDL: MFCD00059308
• CID: 974331
• PubChem ID: 87566091
• Update Time: 2025-06-30

N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine
• N-(2,3-dimethylphenyl)-N-hydroxy-3-phenylprop-2-enamide
• N-Cinnamoyl-N-2,3-xylylhydroxylamine
• 2-Propenamide,N-(2,3-dimethylphenyl)-N-hydroxy-3-phenyl
• Cinnamoylxylylhydroxylamine
• N-(2,3-XYLYL)-N-CINNAMOYLHYDROXYLAMINE
• N-Cinnamoyl-N-(2,3-xylyl)hydroxylamin
• N-(2,3-Dimethylphenyl)-N-hydroxycinnamamide
• C1058
• N-(2,3-Xylyl)-N-(3-phenylpropenoyl)hydroxylamine
• AKOS015839126
• A923558
• FS-5347
• (E)-N-(2,3-dimethylphenyl)-N-hydroxy-3-phenylprop-2-enamide
• CS-0188415
• Cinnamoylxylylhydroxylamine; 97%
• SCHEMBL5436122
• MFCD00059308
• 69891-38-9
• DB-257535
• (E)-N-(2,3-Dimethylphenyl)-N-hydroxycinnamamide
• (2E)-N-(2,3-dimethylphenyl)-N-hydroxy-3-phenylacrylamide
• 2639529-02-3

• MDL： MFCD00059308
• Inchi： 1S/C17H17NO2/c1-13-7-6-10-16(14(13)2)18(20)17(19)12-11-15-8-4-3-5-9-15/h3-12,20H,1-2H3/b12-11+
• InChI Key： SLIQYZYALKWWAT-VAWYXSNFSA-N
• SMILES： ON(C(/C=C/C1C=CC=CC=1)=O)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 267.12600
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: 。
• Melting Point: 152°C
• PSA: 40.54000
• LogP: 3.73900
• Solubility: 。

N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine

Introduction to N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine (CAS No. 69891-38-9)

N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine, a compound with the chemical identifier CAS No. 69891-38-9, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and chemical research.

The molecular structure of N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine consists of a cinnamoyl group linked to a hydroxylamine moiety, with the hydroxylamine part further substituted with a 2,3-xylyl group. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of both aromatic and heteroaromatic rings in its structure enhances its potential as a pharmacophore, allowing it to engage in multiple binding interactions within biological systems.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways effectively. N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine has emerged as a promising candidate in this context due to its ability to interact with various enzymes and receptors. Research studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis and other inflammatory disorders.

The synthesis of N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The cinnamoyl group provides a rigid aromatic backbone that can be easily modified through various chemical transformations. The hydroxylamine moiety is particularly sensitive to environmental conditions, necessitating careful handling during synthesis to avoid degradation.

One of the most intriguing aspects of N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine is its potential as a scaffold for drug discovery. The combination of the cinnamoyl and 2,3-xylyl groups creates a versatile platform that can be further functionalized to produce derivatives with enhanced pharmacological properties. Researchers have explored various modifications to this core structure, leading to the identification of several analogs with improved bioavailability and reduced toxicity.

The biological activity of N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine has been extensively studied in vitro and in vivo. Preclinical studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the activity of cyclooxygenase (COX) enzymes. Additionally, it has demonstrated potential in modulating other inflammatory mediators such as nitric oxide synthase (NOS) and lipoxygenase (LOX). These findings suggest that N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine could be developed into a novel therapeutic agent for treating chronic inflammatory diseases.

The pharmacokinetic profile of N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine is another area of active investigation. Studies have shown that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Its metabolic stability has also been assessed, revealing that it undergoes biotransformation primarily through Phase II metabolism pathways involving glucuronidation and sulfation. These findings are crucial for understanding how the compound is processed within the body and for designing effective dosing regimens.

In conclusion, N-Cinnamoyl-N-(2,3-xylyl)hydroxylamine (CAS No. 69891-38-9) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases and disorders.